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Compound of Interest

Compound Name: m-PEG37-NHS ester

Cat. No.: B2792033 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The m-PEG37-NHS ester is a methoxy-terminated polyethylene glycol (PEG) derivative

activated with an N-hydroxysuccinimide (NHS) ester. It is definitively classified as a non-

cleavable linker. This guide provides a comprehensive technical overview of its chemical

properties, reaction mechanisms, and applications in bioconjugation, emphasizing the stability

of the linkages it forms.

Core Principle: The Non-Cleavable Nature of m-
PEG37-NHS Ester
The non-cleavable characteristic of m-PEG37-NHS ester stems from the robust chemical

bonds formed upon its conjugation to biomolecules and the inherent stability of its components.

This linker is composed of three key parts: a methoxy-PEG chain, a stable ether linkage, and a

reactive NHS ester group.

When the NHS ester reacts with a primary amine on a target molecule, such as the lysine

residues on a protein, it forms a highly stable amide bond. This amide bond, along with the

ether bonds of the polyethylene glycol chain, is not susceptible to cleavage under typical

physiological conditions. This contrasts with cleavable linkers, which are designed with specific

chemical groups (e.g., disulfides, hydrazones) that can be broken under certain biological

conditions, such as changes in pH or the presence of specific enzymes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b2792033?utm_src=pdf-interest
https://www.benchchem.com/product/b2792033?utm_src=pdf-body
https://www.benchchem.com/product/b2792033?utm_src=pdf-body
https://www.benchchem.com/product/b2792033?utm_src=pdf-body
https://www.benchchem.com/product/b2792033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of the resulting conjugate is a critical advantage in many applications, ensuring

that the PEG moiety and any attached payload remain firmly attached to the target molecule.

Chemical Structure and Reaction Mechanism
The m-PEG37-NHS ester molecule consists of a methoxy group (m), a polyethylene glycol

chain with 37 repeating ethylene glycol units (PEG37), and a terminal N-hydroxysuccinimide

ester (NHS ester).

Reaction with Primary Amines: The primary application
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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